Cas no 152803-26-4 (6-(diethylamino)pyridine-3-carbonitrile)

• Product Name: 6-(diethylamino)pyridine-3-carbonitrile
• CAS No: 152803-26-4
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 3798373
• PubChem ID: 10397298
• Update Time: 2025-11-04

6-(diethylamino)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 6-(diethylamino)-
• 6-(diethylamino)nicotinonitrile
• 6-(diethylamino)pyridine-3-carbonitrile
• DTXCID601711133
• 152803-26-4
• AKOS000174924
• DTXSID401280386
• 6-diethylamino-3-cyanopyridine
• EN300-68996
• 6-(Diethylamino)-3-pyridinecarbonitrile
• Z281801756
• 891-617-1
• SCHEMBL8750801
• SHESZGFVOXMWNO-UHFFFAOYSA-N
• CGA80326

• Inchi： 1S/C10H13N3/c1-3-13(4-2)10-6-5-9(7-11)8-12-10/h5-6,8H,3-4H2,1-2H3
• InChI Key： SHESZGFVOXMWNO-UHFFFAOYSA-N
• SMILES： C1=NC(N(CC)CC)=CC=C1C#N

Computed Properties

• Exact Mass: 175.110947427Da
• Monoisotopic Mass: 175.110947427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.9Ų

Additional information on 6-(diethylamino)pyridine-3-carbonitrile

6-(Diethylamino)pyridine-3-carbonitrile: A Comprehensive Overview

6-(Diethylamino)pyridine-3-carbonitrile (CAS No. 152803-26-4) is a heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its pyridine ring substituted with a diethylamino group at the 6-position and a cyano group at the 3-position, has garnered attention due to its unique electronic properties and structural versatility. Recent advancements in synthetic chemistry have further highlighted its role in drug discovery and material science.

The structure of 6-(diethylamino)pyridine-3-carbonitrile is notable for its conjugated system, which enhances its ability to participate in various chemical reactions. The diethylamino group introduces electron-donating effects, while the cyano group contributes electron-withdrawing characteristics, creating a balance that makes this compound highly reactive in certain conditions. This duality is exploited in the synthesis of advanced materials, such as conductive polymers and coordination complexes.

Recent studies have focused on the application of 6-(diethylamino)pyridine-3-carbonitrile in medicinal chemistry. Researchers have explored its potential as a lead compound for developing new drugs targeting specific biological pathways. For instance, its ability to act as a ligand in metalloenzyme inhibition has been investigated, offering promising results in preliminary assays.

In terms of synthesis, 6-(diethylamino)pyridine-3-carbonitrile can be prepared through a variety of routes, including nucleophilic substitution and condensation reactions. Modern methodologies have optimized these processes, improving yield and purity while reducing environmental impact. The use of microwave-assisted synthesis has been particularly effective, enabling faster reaction times and better control over product quality.

The compound's stability under various conditions has also been a subject of recent research. Studies indicate that 6-(diethylamino)pyridine-3-carbonitrile exhibits good thermal stability up to moderate temperatures, making it suitable for applications requiring robust chemical structures. Additionally, its solubility properties have been characterized across different solvents, aiding in its application in solution-based reactions and formulations.

Another area of interest is the role of 6-(diethylamino)pyridine-3-carbonitrile in catalysis. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored, with particular emphasis on asymmetric catalysis and cross-coupling reactions. These studies highlight its potential as a versatile catalyst precursor in organic synthesis.

From an environmental standpoint, the biodegradability and eco-friendliness of 6-(diethylamino)pyridine-3-carbonitrile have been assessed to ensure sustainable practices in its production and use. Research indicates that under controlled conditions, the compound can undergo microbial degradation, reducing its environmental footprint.

In conclusion, 6-(diethylamino)pyridine-3-carbonitrile (CAS No. 152803-26-4) stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for future innovations in these fields.